Cas no 6308-22-1 (AKOS B018304)

• Product Name: AKOS B018304
• CAS No: 6308-22-1
• MF: C₁₀H₆N₂O₃S₂
• MW: 266.296239376068
• CID: 519289
• PubChem ID: 1380748
• Update Time: 2025-10-29

AKOS B018304 Chemical and Physical Properties

Names and Identifiers

• (E)-2-Mercapto-5-(2-nitrobenzylidene)thiazol-4(5H)-one
• (5E)-2-MERCAPTO-5-(2-NITROBENZYLIDENE)-1,3-THIAZOL-4(5H)-ONE
• 4-Thiazolidinone,5-[(2-nitrophenyl)methylene]-2-thioxo-
• 5-(2-nitrobenzylidene)-4-thiazolidinone-2-thioxo
• AKOS B018304
• s6801
• ALBB-009144
• (5E)-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 1784763-14-9
• MFCD04969015
• AKOS000307329
• G12645
• AKOS002965356
• CS-0065136
• o-Nitrobenzalrhodanin
• 6308-22-1
• DA-50287
• HY-117289

• Inchi： 1S/C10H6N2O3S2/c13-9-8(17-10(16)11-9)5-6-3-1-2-4-7(6)12(14)15/h1-5H,(H,11,13,16)/b8-5+
• InChI Key： CTTRUEBEEFZQBL-VMPITWQZSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC=CC=1[N+](=O)[O-])=O)=S

Computed Properties

• Exact Mass: 265.98200
• Monoisotopic Mass: 265.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.6
• Boiling Point: 449.8°C at 760 mmHg
• Flash Point: 225.9°C
• Refractive Index: 1.752
• PSA: 139.35000
• LogP: 2.45370

AKOS B018304 Security Information

• Signal Word：Warning
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on AKOS B018304

Professional Introduction to Compound with CAS No. 6308-22-1 and Product Name AKOS B018304

Compound with the CAS number 6308-22-1 is a significant chemical entity that has garnered considerable attention in the field of pharmaceutical research and development. This compound, also referred to by the product name AKOS B018304, belongs to a class of molecules that exhibit promising biological activities. The chemical structure of this compound has been meticulously studied, and its properties have been extensively analyzed to understand its potential applications in medicinal chemistry.

The molecular formula of the compound with CAS no. 6308-22-1 corresponds to a complex arrangement of atoms that contribute to its unique chemical and biological characteristics. This intricate structure has been a focal point for researchers aiming to harness its therapeutic potential. The compound’s interaction with biological targets has been a subject of intense investigation, leading to several groundbreaking discoveries in the realm of drug design.

In recent years, the study of AKOS B018304 has been closely linked to advancements in computational chemistry and molecular modeling. These technologies have enabled scientists to predict the behavior of the compound in various biochemical pathways, thereby facilitating the development of novel drug candidates. The integration of machine learning algorithms has further enhanced the understanding of how this compound interacts with its biological milieu, providing insights that were previously unattainable.

One of the most compelling aspects of 6308-22-1 is its role in modulating key signaling pathways associated with diseases such as cancer, inflammation, and neurodegeneration. Preclinical studies have demonstrated that this compound can selectively inhibit certain enzymes and receptors, thereby disrupting disease progression at a molecular level. The ability to target specific pathways without eliciting significant side effects has made this compound an attractive candidate for further clinical development.

The pharmacokinetic properties of AKOS B018304 have also been thoroughly evaluated. Researchers have determined that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential as a therapeutic agent. These findings have been instrumental in optimizing dosing regimens and formulation strategies for future clinical trials.

Recent breakthroughs in synthetic chemistry have enabled the scalable production of 6308-22-1, making it more accessible for large-scale studies. Advances in green chemistry principles have also been incorporated into its synthesis, reducing environmental impact while maintaining high yields and purity standards. These innovations underscore the commitment to sustainable practices in pharmaceutical research.

The therapeutic potential of AKOS B018304 has not gone unnoticed by regulatory agencies. Regulatory submissions have been prepared based on comprehensive data packages that include preclinical safety and efficacy studies. These submissions aim to establish the compound’s readiness for human trials, marking a significant milestone in its journey toward becoming a viable therapeutic option.

Collaborative efforts between academic institutions and pharmaceutical companies have played a pivotal role in advancing the research on 6308-22-1. Such partnerships have facilitated the exchange of knowledge and resources, accelerating the pace of discovery. The collective expertise of researchers from diverse disciplines has been instrumental in unraveling the complex mechanisms by which this compound exerts its effects.

Looking ahead, the future prospects for AKOS B018304 are promising. Ongoing studies are exploring its potential applications in personalized medicine, where it could be tailored to individual patient profiles for maximum efficacy. Additionally, research is being conducted to identify novel analogs of this compound that may enhance its therapeutic benefits while minimizing adverse effects.

The global impact of compounds like 6308-22-1 cannot be overstated. As drug discovery continues to evolve, entities such as this one represent hope for addressing unmet medical needs worldwide. The dedication of scientists and researchers to understanding and harnessing its potential underscores the transformative power of scientific inquiry.